Cas no 1214338-69-8 (1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene)

• Product Name: 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene
• CAS No: 1214338-69-8
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4986241
• Update Time: 2025-06-12

1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene
• 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene

• Inchi： 1S/C8H4F5NO3/c9-7(10)5-2-1-4(17-8(11,12)13)3-6(5)14(15)16/h1-3,7H
• InChI Key： KNTNZDNXHFIIDG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.6
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene

Comprehensive Overview of 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene (CAS No. 1214338-69-8)

1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene (CAS No. 1214338-69-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's nitro group further enhances its reactivity, enabling diverse chemical transformations. Researchers are increasingly interested in this compound due to its potential in developing novel herbicides, fungicides, and pharmaceutical agents.

The growing demand for fluorinated compounds in modern chemistry has placed 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene in the spotlight. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug discovery. This compound's CAS No. 1214338-69-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its role in optimizing crop protection chemicals, aligning with the global push for sustainable agriculture.

From a synthetic perspective, 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene offers versatility. The nitro group can be reduced to an amine, facilitating further derivatization, while the difluoromethyl moiety provides electron-withdrawing effects critical for tuning molecular properties. These attributes make it a preferred choice for designing high-performance materials and specialty chemicals. Its thermal and chemical stability also make it suitable for advanced catalysis applications.

Environmental and regulatory considerations are paramount when working with fluorinated aromatic compounds. While 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene is not classified as hazardous, proper handling protocols are recommended to ensure safety. The compound's eco-friendly potential is under investigation, particularly in reducing pesticide load in ecosystems. This aligns with the green chemistry movement, which emphasizes sustainable synthetic routes.

In the context of drug discovery, CAS No. 1214338-69-8 is often explored for its role in modulating biological targets. The trifluoromethoxy group, in particular, is known to enhance lipophilicity, a key factor in blood-brain barrier penetration. This has sparked interest in its use for central nervous system (CNS) therapeutics. Additionally, its application in proteolysis-targeting chimeras (PROTACs) is gaining traction, addressing unmet medical needs.

Market trends indicate rising investments in fluorine chemistry, with 1-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)benzene being a focal point. Its compatibility with cross-coupling reactions and click chemistry expands its utility in combinatorial libraries. As industries prioritize precision synthesis, this compound's demand is projected to grow, especially in high-value chemical manufacturing.

For researchers seeking reliable data on CAS No. 1214338-69-8, peer-reviewed journals and patent literature offer extensive insights. The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control. Collaborative efforts between academia and industry continue to uncover new applications, reinforcing its status as a multifunctional building block in organic synthesis.